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Introduction
Trichomycin B, also known as Hachimycin, is a polyene macrolide antibiotic produced by

Streptomyces hachijoensis.[1][2] As a member of the polyene class of antifungals, its

mechanism of action is predicated on its interaction with sterols in the fungal cell membrane,

leading to the formation of pores and subsequent cell death.[3][4][5] While historically

investigated for its antifungal and antiprotozoal properties, particularly in the topical treatment

of infections caused by Candida and Trichomonas vaginalis, its contemporary use is limited.[1]

[6][7] This technical guide synthesizes the available data on the antifungal spectrum of

Trichomycin B, addresses the notable scarcity of quantitative data in publicly accessible

literature, and provides generalized experimental protocols and pathway diagrams relevant to

this class of compounds.

Antifungal Spectrum of Activity
Comprehensive quantitative data, such as Minimum Inhibitory Concentration (MIC) values from

standardized antifungal susceptibility testing, for Trichomycin B against a broad range of

fungal pathogens are not widely available in recent scientific literature. The majority of the

existing information is qualitative and derived from older studies.

Available literature indicates that Trichomycin B exhibits activity against:
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Yeasts: Notably Candida species.[1][6]

Dermatophytes: Including Trichophyton species.[1]

It has been reported to have weak activity against filamentous fungi such as Aspergillus and

Penicillium.[1] One study compared Trichomycin A and B and concluded that Trichomycin B
possessed lower activity against the tested fungi and yeasts than Trichomycin A, although

specific MIC values were not provided.[8]

The following table summarizes the qualitative antifungal spectrum of Trichomycin B based on

available literature. The absence of specific MIC values should be noted, reflecting a significant

gap in the current understanding of this compound's potency relative to other antifungal agents.

Fungal Group Genus/Species Activity Level Reference(s)

Yeasts Candida Active [1][6]

Dermatophytes Trichophyton Active [1]

Filamentous Fungi Aspergillus Weak Activity [1]

Penicillium Weak Activity [1]

Mechanism of Action: A Polyene Perspective
As a polyene macrolide, the antifungal activity of Trichomycin B is attributed to its ability to

bind to ergosterol, a primary sterol component of the fungal cell membrane. This interaction

leads to the formation of transmembrane channels or pores. The subsequent leakage of

essential intracellular ions and small molecules, such as potassium and magnesium, disrupts

the cell's osmotic integrity and ultimately leads to fungal cell death.[3][4][5] This mechanism is

selective for fungal cells as mammalian cells contain cholesterol instead of ergosterol, although

binding to cholesterol at higher concentrations can occur, contributing to the toxicity associated

with polyene antifungals.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Hachimycin [drugfuture.com]

2. Hachimycin - Wikipedia [en.wikipedia.org]

3. Polyene-Based Derivatives with Antifungal Activities - PMC [pmc.ncbi.nlm.nih.gov]

4. journals.asm.org [journals.asm.org]

5. mdpi.com [mdpi.com]

6. [Trichomycin: a new antibiotic for the treatment of colpitis caused by Trichomonas &
Candida albicans] - PubMed [pubmed.ncbi.nlm.nih.gov]

7. hachimycin | Semantic Scholar [semanticscholar.org]

8. Trichomycin B, a polyene macrolide from Streptomyces - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Trichomycin B: A Technical Overview of its Antifungal
Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1175055#antifungal-spectrum-of-activity-for-
trichomycin-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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